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Compound of Interest

Compound Name: Acetic acid;1-chlorononan-3-ol
CAS No.: 54691-32-6
Cat. No.: B13889830
Get Quote
. J

Executive Summary: The Bifunctional Chiral
Scaffold

In the precision synthesis of insect pheromones, the availability of chiral building blocks with
orthogonal reactivity is paramount. 1-Chlorononan-3-ol acetate represents a privileged scaffold

due to its unique structural features:

o C9 Backbone: Matches the carbon count of many naturally occurring semiochemicals (e.g.,

nonan-3-one derivatives).

¢ C3 Chiral Center: Provides the necessary stereochemical information required for bioactivity
(many pheromones are active only as single enantiomers).

o Orthogonal Functionality:

o C1-Chloride: An electrophilic handle for chain extension (via nucleophilic substitution) or

cyclization.
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o C3-Acetate: A protected hydroxyl group that can be selectively hydrolyzed or used as a
directing group.

This guide outlines the chemo-enzymatic production of this synthon and its divergent
application in synthesizing Gamma-Decalactone (a semiochemical for Osmoderma eremita)
and chiral Oxetanes.

Chemo-Enzymatic Synthesis of the Synthon

Before application, the chiral synthon must be prepared with high enantiomeric excess (ee).
The most robust industrial route involves a Friedel-Crafts acylation followed by enzymatic
kinetic resolution.

Step 1: Formation of the Carbon Skeleton

Reaction: Friedel-Crafts Acylation of Ethylene.
» Reagents: Heptanoyl chloride, Ethylene, AICIs (catalyst), CH2Cl2 (solvent).

e Mechanism: Heptanoyl chloride forms an acylium ion which attacks ethylene. The resulting
carbocation traps a chloride ion to form 1-chlorononan-3-one.

o Key Insight: Using ethylene gas at controlled pressure prevents polymerization and ensures
the linear addition of the C2 unit to the C7 chain.

Step 2: Reduction to the Racemic Alcohol

Reaction: Carbonyl Reduction.
e Reagents: NaBHa4, Methanol, 0°C.
e Product:rac-1-chlorononan-3-ol.

o Note: Quantitative yield is typical. The product is a halohydrin.

Step 3: Enzymatic Kinetic Resolution (The Critical Step)

Reaction: Lipase-catalyzed Transesterification.
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o Catalyst:Pseudomonas cepacia Lipase (Lipase PS) or Candida antarctica Lipase B (CAL-B).

o Acyl Donor: Vinyl Acetate (irreversible donor).

e Solvent: MTBE or Hexane.

e Protocol:

[e]

Dissolve rac-1-chlorononan-3-ol (100 mM) in dry MTBE.

o

Add Vinyl Acetate (3.0 eq) and Lipase PS (20 mg/mmaol).

[¢]

Incubate at 30°C with orbital shaking.

[¢]

Monitor conversion via Chiral GC. Stop at 50% conversion.
e Outcome:

o (R)-1-chlorononan-3-ol acetate (Product, >98% ee).

o (S)-1-chlorononan-3-ol (Unreacted substrate, >98% ee).

 Purification: Silica gel chromatography easily separates the polar alcohol from the non-polar
acetate.

Application A: Synthesis of Chiral Gamma-Lactones

Target:(R)-(+)-Gamma-Decalactone Relevance: A key semiochemical and attractant for the
hermit beetle (Osmoderma eremita) and a component of various fruit fly attractants.

Mechanism & Protocol

The transformation utilizes the C1-chloride for carbon homologation (adding C1 via Cyanide)
followed by cyclization.

Step 1: Cyanation (Nucleophilic Substitution)

e Reagents: NaCN (1.5 eq), DMSO, 60°C.
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Substrate: (R)-1-chlorononan-3-ol acetate.

Result:(R)-3-acetoxynonane-1-nitrile.

basic cyanation conditions.

Step 2: Pinner Hydrolysis and Lactonization

o Reagents: Conc. HCI, Reflux, 4 hours.

e Mechanism:

Process: The cyanide ion displaces the chloride via an SN2 mechanism.

Note: The acetate protecting group prevents side reactions (epoxide formation) during the

o Acid hydrolysis converts the Nitrile (-CN) to a Carboxylic Acid (-COOH).

o Simultaneous hydrolysis of the Acetate (-OAc) yields the Hydroxyl group (-OH).

o Thermodynamic cyclization occurs between the C1-Acid and C3-Hydroxyl to form the

stable 5-membered gamma-lactone ring.

e Product:(R)-Gamma-Decalactone.

Data Summary: Lactone Synthesis

Parameter Value/Condition Note

Starting Material (R)-1-chlorononan-3-ol acetate  >98% ee required

Cyanation Yield 85-92% DMSO accelerates SN2
Lactonization Yield 78-85% One-pot hydrolysis/cyclization

Final Optical Rotation

Consistent with literature for

(R)-isomer

Application B: Synthesis of Chiral Oxetanes
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Target:2-Hexyloxetane Relevance: Oxetanes are increasingly explored as bio-isosteres for
gem-dimethyl groups and carbonyls in pheromone analogs due to their metabolic stability and
polarity.

Mechanism & Protocol

This pathway exploits the "halohydrin-like" character of the deprotected synthon to form a
strained 4-membered ether.

Step 1: Deprotection
o Reagents: K2COs, Methanol, RT.
e Product: (R)-1-chlorononan-3-ol.

Step 2: Intramolecular Cyclization

Reagents: KOH (powdered), reflux in Et2O or THF.

Mechanism: The alkoxide formed at C3 attacks the C1 carbon, displacing chloride.

Constraint: The formation of a 4-membered ring is kinetically slower than 3- or 5-membered
rings. High dilution favors intramolecular reaction over intermolecular polymerization.

Product:(R)-2-hexyloxetane.

Visualization of Synthetic Pathways

The following diagram illustrates the divergent synthesis starting from the raw materials to the
final pheromone targets.
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Figure 1: Divergent synthesis of Gamma-Decalactone and 2-Hexyloxetane from the 1-
chlorononan-3-ol acetate scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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